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Compound of Interest

Compound Name: Calcitriol-d6

Cat. No.: B12510676 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity, isotopically labeled internal standards is a critical step in ensuring the accuracy and

reliability of quantitative bioanalytical methods. This technical guide provides an in-depth

overview of commercially available high-purity Calcitriol-d6, its use as an internal standard in

mass spectrometry-based assays, and the associated signaling pathways of its unlabeled

analogue, Calcitriol.

Calcitriol-d6, the deuterated form of Calcitriol, is an indispensable tool for the precise

quantification of Calcitriol in biological matrices. Its identical chemical properties to the

endogenous analyte, combined with its distinct mass, allow for correction of matrix effects and

variations in sample processing and instrument response.

Commercial Availability and Specifications
A number of reputable suppliers offer high-purity Calcitriol-d6 for research purposes. The table

below summarizes the key specifications from several prominent vendors. While most suppliers

guarantee high purity, the level of detail regarding isotopic distribution may vary. Researchers

are encouraged to request lot-specific Certificates of Analysis (CoA) for the most accurate

information.
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Supplier
Product

Number

CAS

Number

Molecular

Formula

Molecular

Weight

Stated

Purity/Isotopi

c

Enrichment

LGC

Standards

TRC-

C144502
78782-99-7 C₂₇H₃₈D₆O₃ 422.67

Information

available

upon request.

MedchemExp

ress
HY-76814 78782-99-7 C₂₇H₃₈D₆O₃ 422.67

99.27% (for

batch HY-

76814-

04338)[1]

Cayman

Chemical
22179 78782-99-7 C₂₇H₃₈D₆O₃ 422.7

≥99%

deuterated

forms (d₁-d₆);

≤1% d₀

GlpBio GC35589 78782-99-7 C₂₇H₃₈D₆O₃ 422.67 >98.00%

Santa Cruz

Biotechnolog

y

sc-211063 78782-99-7 C₂₇H₃₈D₆O₃ 422.67

Information

available

upon request.

Veeprho
VRP-

C144502
78782-99-7 C₂₇H₃₈D₆O₃ 422.7

Information

available

upon request.

Simson

Pharma

Limited

SP-C144502 78782-99-7 C₂₇H₃₈D₆O₃ -

Information

available

upon request.

Experimental Protocol: Quantification of Calcitriol in
Human Plasma using LC-MS/MS
The following protocol is a synthesized methodology based on published literature for the

quantification of Calcitriol in human plasma using Calcitriol-d6 as an internal standard.[2][3]
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This method is intended as a guideline and may require optimization for specific laboratory

conditions and instrumentation.

Materials and Reagents
Calcitriol analytical standard

Calcitriol-d6 internal standard

Human plasma (blank and study samples)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges (e.g., Phenomenex Strata-X)[3]

Derivatizing agent (optional, e.g., 4-phenyl-1,2,4-triazoline-3,5-dione - PTAD)[3]

Sample Preparation
Spiking of Internal Standard: To 500 µL of plasma sample (calibrator, quality control, or

unknown), add a known amount of Calcitriol-d6 working solution (e.g., 25 µL of 100 ng/mL

solution).

Protein Precipitation: Add 500 µL of 0.1% (v/v) formic acid in acetonitrile to the plasma

sample. Vortex for 30 seconds to precipitate proteins.

Centrifugation: Centrifuge the samples at 14,000 rpm for 5 minutes at 10°C to pellet the

precipitated proteins.

Solid-Phase Extraction (SPE):

Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.
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Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of water followed by 1 mL of 20% acetonitrile in water.

Dry the cartridge under a stream of nitrogen for 30 seconds.

Elute the analyte and internal standard with an appropriate organic solvent (e.g., methanol

or acetonitrile).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume of the mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 analytical column is typically used (e.g., Waters Acquity UPLC BEH C18,

100mm × 2.1mm, 1.7µm).

Mobile Phase: A gradient elution with a mobile phase consisting of acetonitrile and water

with a modifier like formic acid or ammonium trifluoroacetate is common.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

Detection: Multiple Reaction Monitoring (MRM) is employed to monitor specific precursor-

to-product ion transitions for both Calcitriol and Calcitriol-d6.

Calcitriol: The exact m/z transitions may vary depending on the use of a derivatizing

agent.

Calcitriol-d6: The precursor ion will be shifted by +6 Da compared to unlabeled

Calcitriol.

Signaling Pathway of Calcitriol
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Calcitriol exerts its biological effects primarily through the Vitamin D Receptor (VDR), a

member of the nuclear receptor superfamily. The activation of VDR leads to a cascade of

molecular events that regulate gene expression.
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Caption: The genomic signaling pathway of Calcitriol.

The binding of Calcitriol to the VDR in the cytoplasm induces a conformational change, leading

to its heterodimerization with the Retinoid X Receptor (RXR). This VDR-RXR complex then

translocates to the nucleus and binds to specific DNA sequences known as Vitamin D

Response Elements (VDREs) in the promoter regions of target genes. This interaction recruits

co-activator or co-repressor proteins, ultimately modulating the transcription of genes involved

in a wide array of physiological processes, including calcium and phosphate homeostasis,

immune function, and cellular differentiation.

Experimental Workflow for LC-MS/MS Quantification
The following diagram illustrates a typical workflow for the quantification of Calcitriol in a

biological matrix using Calcitriol-d6.
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Caption: A typical workflow for Calcitriol quantification.
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This workflow highlights the key steps from sample collection to final data analysis,

emphasizing the importance of a robust sample preparation procedure to remove interferences

and the specificity of MS/MS detection for accurate quantification.

In conclusion, high-purity Calcitriol-d6 is a vital component for the accurate bioanalysis of

Calcitriol. Researchers should carefully consider the specifications provided by commercial

suppliers and utilize validated analytical methods to ensure the integrity of their results.

Understanding the underlying signaling pathways of Calcitriol provides a broader context for

the significance of its precise measurement in various research and clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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